Cas no 941294-31-1 (4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• CAS No: 941294-31-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD09475881
• CID: 802477
• PubChem ID: 26369835
• Update Time: 2025-11-02

4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• 4-chloro-6-(2-methylimidazol-1-yl)pyrimidine
• 4-Chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (ACI)
• PS-3453
• 4-Chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine, AldrichCPR
• E87474
• DTXCID10600737
• AKOS010531084
• AB50634
• DTXSID90649987
• F1967-1789
• MFCD09475881
• 941294-31-1
• 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

• MDL： MFCD09475881
• Inchi： 1S/C8H7ClN4/c1-6-10-2-3-13(6)8-4-7(9)11-5-12-8/h2-5H,1H3
• InChI Key： KTZYOMJEOTYZAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N2C(C)=NC=C2)N=CN=1

Computed Properties

• Exact Mass: 194.03600
• Monoisotopic Mass: 194.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Density: 1.41
• Boiling Point: 392.5 °C at 760 mmHg
• Flash Point: 191.2 °C
• PSA: 43.60000
• LogP: 1.62410

Additional information on 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Recent Advances in the Study of 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 941294-31-1)

The compound 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 941294-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the structural features of this compound make it a versatile scaffold for further derivatization. Researchers have successfully utilized this compound to develop potent inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in various cancers. The compound's ability to form stable interactions with the ATP-binding site of these kinases has been confirmed through X-ray crystallography and molecular docking studies.

In addition to its utility in kinase inhibitor development, 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthesis of 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has also seen advancements in recent years. A novel, high-yield synthetic route was reported in Organic Process Research & Development, which reduces the number of steps and improves overall efficiency. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to scalability and cost-effectiveness. The new method employs a one-pot reaction strategy, leveraging microwave-assisted synthesis to achieve higher purity and yield.

Despite these promising developments, challenges remain in the optimization of 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine-based therapeutics. Pharmacokinetic studies have indicated that certain derivatives exhibit limited bioavailability, necessitating further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, toxicological assessments are ongoing to ensure the safety profile of these compounds for clinical use.

In conclusion, 4-chloro-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 941294-31-1) represents a valuable scaffold in medicinal chemistry with diverse applications. Its role in kinase inhibitor development and antimicrobial therapy underscores its potential to address unmet medical needs. Continued research efforts are expected to yield optimized derivatives with improved pharmacological properties, paving the way for clinical translation. This brief serves as a snapshot of the current state of research and highlights key areas for future investigation.